Cas no 1270445-54-9 (2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 1270445-54-9
• MF: C₇H₇Cl₂FN₂O
• MW: 225.047683000565
• CID: 6316063
• PubChem ID: 129942224
• Update Time: 2025-05-22

2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol
• 1270445-54-9
• EN300-1966212

• Inchi： 1S/C7H7Cl2FN2O/c8-6-3(5(11)2-13)1-4(10)7(9)12-6/h1,5,13H,2,11H2
• InChI Key： QDKPGCHBFMKMQO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(CO)N

Computed Properties

• Exact Mass: 223.9919464g/mol
• Monoisotopic Mass: 223.9919464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1270445-54-9)

2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol, identified by its CAS No. 1270445-54-9, is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a fluoropyridin-3-yl backbone and an aminoethanol side chain. Its molecular formula, C₇H₇Cl₂FN₂O, highlights its versatility in synthetic applications, particularly in drug discovery and material science.

The growing interest in 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol is driven by its role as a key intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in developing small-molecule inhibitors and fluorinated pharmaceuticals, aligning with trends in precision medicine and sustainable chemistry. Its fluoropyridine moiety is particularly valuable for enhancing metabolic stability and bioavailability in drug candidates, a topic frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, the compound’s dichloro-fluoropyridine scaffold offers reactivity that enables selective functionalization, making it a hotspot for cross-coupling reactions and heterocyclic chemistry. Recent publications have highlighted its use in palladium-catalyzed transformations, a trending topic in green chemistry forums. Additionally, its aminoethanol group provides a handle for further derivatization, catering to demands for structure-activity relationship (SAR) studies.

In agrochemical applications, 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol has garnered attention for its potential in designing next-generation pesticides. The fluorine and chlorine substituents contribute to improved pest resistance profiles, addressing global concerns about crop protection and food security. This aligns with frequent searches on sustainable agriculture and eco-friendly agrochemicals.

Analytical characterization of CAS No. 1270445-54-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical consideration for industries prioritizing quality control and safety protocols.

The compound’s stability under various conditions has also been a subject of research, particularly in pharmaceutical formulation and storage optimization. Discussions on degradation pathways and excipient compatibility are common in pharma forums, reflecting user interest in drug development challenges.

In summary, 2-amino-2-(2,6-dichloro-5-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1270445-54-9) represents a multifaceted tool for modern chemistry. Its applications span medicinal chemistry, agrochemical innovation, and material science, making it a compound of enduring relevance in both academic and industrial settings. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.